Cas no 1515010-23-7 (3-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}propanoic acid)

• Product Name: 3-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}propanoic acid
• CAS No: 1515010-23-7
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 6501077
• PubChem ID: 82658883
• Update Time: 2025-06-23

3-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}propanoic acid
• 1515010-23-7
• EN300-1761395
• 3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propanoic acid

• Inchi： 1S/C11H12N2O2/c1-13-7-8(4-5-10(14)15)9-3-2-6-12-11(9)13/h2-3,6-7H,4-5H2,1H3,(H,14,15)
• InChI Key： RJYXBOAORKGKHI-UHFFFAOYSA-N
• SMILES： OC(CCC1=CN(C)C2C1=CC=CN=2)=O

Computed Properties

• Exact Mass: 204.089877630g/mol
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 3-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}propanoic acid

3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propanoic Acid (CAS No. 1515010-23-7): An Emerging Compound in Medicinal Chemistry

3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propanoic acid (CAS No. 1515010-23-7) is a promising compound in the field of medicinal chemistry, drawing significant attention due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrrolopyridines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. The chemical structure of 3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propanoic acid consists of a pyrrole ring fused to a pyridine ring, with a propanoic acid substituent attached to the pyridine moiety. This arrangement confers the molecule with specific pharmacological properties that are being extensively studied for various medical applications.

The synthesis of 3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propanoic acid has been reported in several studies, highlighting its potential as a lead compound for drug development. One notable synthetic route involves the condensation of 3-acetylpyrrole with 2-chloroacetyl chloride, followed by cyclization and subsequent derivatization steps to introduce the propanoic acid group. This multi-step process has been optimized to achieve high yields and purity, making it suitable for large-scale production in pharmaceutical settings.

In terms of biological activity, 3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propanoic acid has shown promising results in preclinical studies. Research has demonstrated its ability to modulate various signaling pathways involved in inflammation and cancer progression. For instance, it has been found to inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor implicated in inflammatory responses and tumorigenesis. Additionally, studies have shown that this compound can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase cascades.

The anti-inflammatory properties of 3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propanoic acid have also been explored in animal models of inflammatory diseases. In a recent study published in the Journal of Medicinal Chemistry, the compound was administered to mice with induced colitis, resulting in a significant reduction in inflammation markers such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propanoic acid could be a potential therapeutic agent for treating inflammatory bowel disease (IBD) and other inflammatory conditions.

Beyond its anti-inflammatory and anti-cancer activities, 3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propanoic acid has also been investigated for its neuroprotective effects. Preclinical studies have shown that this compound can protect neurons from oxidative stress and excitotoxicity, which are major contributors to neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism underlying these neuroprotective effects is thought to involve the upregulation of antioxidant enzymes and the inhibition of pro-inflammatory cytokines.

The pharmacokinetic profile of 3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propanoic acid is another important aspect that has been studied extensively. Research has shown that this compound exhibits good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Furthermore, it has demonstrated low toxicity in both in vitro and in vivo assays, making it a safe candidate for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propanoic acid in human subjects. Early-phase trials have reported promising results, with the compound showing good tolerability and preliminary evidence of therapeutic benefit in patients with inflammatory diseases and certain types of cancer. These findings have generated significant interest among researchers and pharmaceutical companies alike.

In conclusion, 3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}propanoic acid (CAS No. 1515010-23-7) is an emerging compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive candidate for further development as a novel drug candidate. Ongoing research continues to uncover new insights into its mechanisms of action and clinical potential, paving the way for its future use in treating various medical conditions.